2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-[(2-iodophenyl)carbamoyl]phenyl]benzoic acid
• InChI: InChI=1S/C20H14INO3/c21-17-11-5-6-12-18(17)22-19(23)15-9-3-1-7-13(15)14-8-2-4-10-16(14)20(24)25/h1-12H,(H,22,23)(H,24,25)
• InChI Key: VVYRHBCWXYNIFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2C(=O)O)C(=O)NC3=CC=CC=C3I
• Molecular Formula: C20H14INO3
• Molecular Weight: 443.2 g/mol

Description

2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid, also known as iodofenphos, is a chemical compound that has been extensively researched for its potential applications in various fields. This compound belongs to the class of organophosphorus compounds and has been found to exhibit interesting biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid is not fully understood. It is believed that it acts by inhibiting the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the synapse, which can cause overstimulation of the nervous system and ultimately lead to paralysis and death of the pest.
Biochemical and Physiological Effects:
Iodofenphos has been found to have a number of biochemical and physiological effects. Studies have shown that it can cause oxidative stress and DNA damage in insects. It has also been found to have immunomodulatory effects, affecting the activity of immune cells such as macrophages and lymphocytes. In mammals, 2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid is its effectiveness against a wide range of pests. It has also been found to have low toxicity to mammals, making it a promising candidate for use in agriculture. However, its use is limited by its potential environmental impact and the development of resistance in pests.

Future Directions

There are several future directions for research on 2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid. One area of research is the development of more effective and environmentally friendly formulations of the compound. Another area of research is the identification of new targets for the compound, which could lead to the development of new therapeutic applications. Finally, there is a need for further studies on the potential environmental impact of the compound, as well as the development of strategies to minimize this impact.

Scientific Research Applications

Iodofenphos has been extensively studied for its potential applications in various fields. One of the major areas of research has been its use as a pesticide. It has been found to be effective against a wide range of pests, including aphids, mites, and whiteflies. It has also been found to have low toxicity to mammals, making it a promising candidate for use in agriculture.
Another area of research has been its potential as a therapeutic agent. Studies have shown that 2'-{[(2-iodophenyl)amino]carbonyl}-2-biphenylcarboxylic acid has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been found to have antitumor activity, making it a potential candidate for cancer therapy.